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Compound of Interest

Compound Name: Ubine

Cat. No.: B8726855

A comprehensive guide to personal protective equipment, operational protocols, and disposal
for researchers, scientists, and drug development professionals.

Initial Assessment: Clarification of "Ubine"

An initial search for "Ubine" did not yield a recognized chemical compound within standard
chemical databases. It is highly probable that this is a typographical error. Given the context of
researchers, scientists, and drug development professionals, it is plausible that the intended
chemical is Guanine, a fundamental component of nucleic acids (DNA and RNA) and a
common substance in biomedical research. This guide will, therefore, focus on the safe
handling of Guanine. Another possibility could be Uridine, a nucleoside also prevalent in similar
research environments. Should the substance in question be different, it is imperative to
consult its specific Safety Data Sheet (SDS).

Essential Safety and Logistical Information for Guanine

Guanine is generally considered to be of low toxicity, but it can cause skin, eye, and respiratory
irritation.[1][2][3] Adherence to proper safety protocols is essential to minimize any potential
health risks in the laboratory.

Personal Protective Equipment (PPE) for Handling
Guanine
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The following table summarizes the recommended personal protective equipment for handling
Guanine powder.

Personal Protective o
Body Part . Specifications
Equipment

Must comply with OSHA's eye

Safety glasses with side and face protection regulations
Eyes shields or chemical safety in 29 CFR 1910.133 or
goggles European Standard EN166.[3]

[4]

Nitrile or latex gloves are

Hands Chemical-resistant gloves )
generally suitable.
Body Laboratory coat To prevent skin contact.
Required when engineering
) ] controls are not sufficient to
Respiratory NIOSH-approved respirator

control airborne dust, or for

large spills.

Guanine Hazard Classification

The following table outlines the hazard classifications for Guanine according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Category Hazard Statement

H315: Causes skin irritation[2]
[3]

Skin corrosion/irritation Category 2

Serious eye damage/eye H319: Causes serious eye
L Category 2A S
irritation irritation[2][3]

Specific target organ toxicity — H335: May cause respiratory

single exposure (respirator Category 3
g P (resp Y 9o irritation[1][2]

tract irritation)
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Detailed Protocols for Handling and Disposal of

Guanine
Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Guanine powder in

a laboratory setting.
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Guanine Handling Workflow

Preparation

Consult Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)

Hangling

Weigh Guanine in a Fume Hood or Ventilated Enclosure

i

Prepare Solution or Perform Experiment

Cleanup & Disposal

Decontaminate Work Area

i

Dispose of Waste in Accordance with Regulations

i

Doff and Dispose of PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. carlroth.com:443 [carlroth.com:443]
e 2. carlroth.com [carlroth.com]

» 3. fishersci.com [fishersci.com]

e 4. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Navigating the Safe Handling of Guanine in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8726855#personal-protective-equipment-for-
handling-ubine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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